2-(Difluoromethyl)arginine
2-(Difluoromethyl)arginine
Bacteria synthesize the cellular growth factor putrescine through a number of pathways. One pathway involves the decarboxylation of arginine by arginine decarboxylase to produce agmatine, which is then degraded to putrescine. While important for various cellular processes (e.g., cell division, differentiation, environmental stress responses) in all living organisms, including plants, high levels of this polyamine can be toxic. α-(difluoromethyl)-DL-Arginine (DFMA) is an enzyme-activated, irreversible inhibitor of the arginine decarboxylases of E. coli (Ki = 800 µM), P. aeruginosa, and K. pneumoniae. At 0.01 mM, it has been shown to prevent the osmotic stress-induced increase in arginine decarboxylase activity and putrescine synthesis in oat leaf cells. DFMA can also reduce the growth of T. cruzi in mammalian host cells at a minimal concentration of 10 mM and prevent the growth of C. parvum in a T cell receptor alpha-deficient mouse model when combined with various polyamine analogs.
Brand Name:
Vulcanchem
CAS No.:
69955-43-7
VCID:
VC20768400
InChI:
InChI=1S/C7H14F2N4O2/c8-4(9)7(12,5(14)15)2-1-3-13-6(10)11/h4H,1-3,12H2,(H,14,15)(H4,10,11,13)
SMILES:
C(CC(C(F)F)(C(=O)O)N)CN=C(N)N
Molecular Formula:
C7H14F2N4O2
Molecular Weight:
224.21 g/mol
2-(Difluoromethyl)arginine
CAS No.: 69955-43-7
Cat. No.: VC20768400
Molecular Formula: C7H14F2N4O2
Molecular Weight: 224.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bacteria synthesize the cellular growth factor putrescine through a number of pathways. One pathway involves the decarboxylation of arginine by arginine decarboxylase to produce agmatine, which is then degraded to putrescine. While important for various cellular processes (e.g., cell division, differentiation, environmental stress responses) in all living organisms, including plants, high levels of this polyamine can be toxic. α-(difluoromethyl)-DL-Arginine (DFMA) is an enzyme-activated, irreversible inhibitor of the arginine decarboxylases of E. coli (Ki = 800 µM), P. aeruginosa, and K. pneumoniae. At 0.01 mM, it has been shown to prevent the osmotic stress-induced increase in arginine decarboxylase activity and putrescine synthesis in oat leaf cells. DFMA can also reduce the growth of T. cruzi in mammalian host cells at a minimal concentration of 10 mM and prevent the growth of C. parvum in a T cell receptor alpha-deficient mouse model when combined with various polyamine analogs. |
|---|---|
| CAS No. | 69955-43-7 |
| Molecular Formula | C7H14F2N4O2 |
| Molecular Weight | 224.21 g/mol |
| IUPAC Name | 2-amino-5-(diaminomethylideneamino)-2-(difluoromethyl)pentanoic acid |
| Standard InChI | InChI=1S/C7H14F2N4O2/c8-4(9)7(12,5(14)15)2-1-3-13-6(10)11/h4H,1-3,12H2,(H,14,15)(H4,10,11,13) |
| Standard InChI Key | YEORLXJBCPPSOC-UHFFFAOYSA-N |
| SMILES | C(CC(C(F)F)(C(=O)O)N)CN=C(N)N |
| Canonical SMILES | C(CC(C(F)F)(C(=O)O)N)CN=C(N)N |
| Appearance | Assay:≥95%A crystalline solid |
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